Cas no 2048-07-9 (ethanedione, 1,2-bis(2-methylphenyl)-)

ethanedione, 1,2-bis(2-methylphenyl)- structure
2048-07-9 structure
Product Name:ethanedione, 1,2-bis(2-methylphenyl)-
CAS No:2048-07-9
MF:C16H14O2
MW:238.281164646149
CID:909863
PubChem ID:272100
Update Time:2025-04-19

ethanedione, 1,2-bis(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • ethanedione, 1,2-bis(2-methylphenyl)-
    • o-Tolil;
    • NSC116294
    • 1,2-Di-o-tolylethane-1,2-dione
    • 1,2-bis(2-methylphenyl)-1,2-ethanedione
    • DTXSID20297490
    • 1,2-bis(o-tolyl)-ethane-1,2-dione
    • NSC-116294
    • AE-562/12222679
    • 2048-07-9
    • SCHEMBL166603
    • 2,2'-dimethylbenzil
    • DB-211076
    • CS-0449379
    • 1,2-bis(2-methylphenyl)ethane-1,2-dione
    • 1,2-Ethanedione, 1,2-bis(2-methylphenyl)-
    • o-Tolil
    • Inchi: 1S/C16H14O2/c1-11-7-3-5-9-13(11)15(17)16(18)14-10-6-4-8-12(14)2/h3-10H,1-2H3
    • InChI Key: QGVJJXJRGYQAST-UHFFFAOYSA-N
    • SMILES: O=C(C(C1C=CC=CC=1C)=O)C1C=CC=CC=1C

Computed Properties

  • Exact Mass: 238.09900
  • Monoisotopic Mass: 238.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14000
  • LogP: 3.36900
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